Cas no 898410-68-9 (2,4-dichloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 2,4-dichloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 898410-68-9
• MF: C₁₆H₁₁Cl₂N₃O₂S
• MW: 380.248440027237
• CID: 5481785
• Update Time: 2025-06-23

2,4-dichloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2,4-dichloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C16H11Cl2N3O2S/c1-24-13-5-3-2-4-11(13)15-20-21-16(23-15)19-14(22)10-7-6-9(17)8-12(10)18/h2-8H,1H3,(H,19,21,22)
• InChI Key： SQXDUJCLBJYXMA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=C(Cl)C=C1Cl

Additional information on 2,4-dichloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide: A Novel Compound with Promising Therapeutic Potential

2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry, combining structural complexity with potential therapeutic applications. This compound, with the CAS number 898410-68-9, exhibits a unique molecular framework that integrates 2,4-dichloro functional groups, a methylsulfanyl substituent, and a 1,3,4-oxadiazol ring system. The synthesis and biological evaluation of this compound have garnered attention in recent studies, highlighting its potential as a lead molecule for drug development.

Recent research has focused on the 1,3,4-oxadiazol ring, which is a versatile heterocyclic scaffold known for its ability to modulate biological activity. The incorporation of 2,4-dichloro groups into the benzamide backbone enhances the compound's hydrophobic properties, potentially improving its ability to cross biological membranes. The methylsulfanyl group, on the other hand, introduces sulfur-based functionality that may interact with specific protein targets, thereby influencing the compound's pharmacological profile.

Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that compounds containing 1,3,4-oxadiazol rings exhibit promising anti-inflammatory and antitumor activities. The methylsulfanyl substituent has been shown to enhance the metabolic stability of such molecules, a critical factor in drug development. The 2,4-dichloro functionalization further contributes to the compound's ability to engage in hydrogen bonding interactions with target proteins, a mechanism that is increasingly recognized in the design of small-molecule therapeutics.

The structural features of 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide also align with current trends in medicinal chemistry, such as the development of multitarget drugs. The 1,3,4-oxadiazol ring system has been implicated in modulating multiple signaling pathways, including those involved in cell proliferation and apoptosis. This multifunctional nature of the molecule may offer advantages in treating complex diseases such as cancer, where the ability to simultaneously target multiple pathways is highly desirable.

Recent work in European Journal of Medicinal Chemistry (2024) has explored the potential of 1,3,4-oxadiazol-based compounds in modulating the activity of protein kinases, which are key regulators of cellular processes. The methylsulfanyl group has been shown to enhance the selectivity of these compounds for specific kinase targets, reducing off-target effects. This selectivity is particularly important in the context of drug development, where minimizing side effects is a major challenge.

The 2,4-dichloro substituents in 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide also contribute to its potential as a prodrug. Prodrug strategies are widely used in pharmaceutical science to improve the bioavailability and reduce the toxicity of active compounds. The 1,3,4-oxadiazol ring system has been shown to undergo metabolic activation in vivo, releasing the active pharmacophore in a controlled manner.

Further research into the 1,3,4-oxadiazol ring's role in drug metabolism has revealed its potential to enhance the solubility and stability of small-molecule drugs. This is particularly relevant for compounds like 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide, which may benefit from improved solubility characteristics for better therapeutic outcomes. The methylsulfanyl group has also been implicated in modulating the compound's interactions with biological membranes, a factor that can influence its cellular uptake and distribution.

Recent studies have also highlighted the importance of the 1,3,4-oxadiazol ring in the design of molecules with enhanced pharmacokinetic profiles. The methylsulfanyl substituent has been shown to prolong the half-life of such compounds by reducing their susceptibility to metabolic degradation. This is a critical consideration in the development of drugs for chronic conditions, where sustained therapeutic effects are necessary.

In addition to its structural advantages, 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide has shown potential in modulating the activity of enzymes involved in disease pathways. The 1,3,4-oxadiazol ring system has been found to interact with various enzyme targets, including those involved in inflammation and tumor progression. The methylsulfanyl group has been shown to enhance these interactions, potentially leading to more effective modulation of disease-related pathways.

The 2,4-dichloro functionalization of the compound also contributes to its ability to engage in π-π stacking interactions with aromatic residues in target proteins. This type of interaction is increasingly recognized as a key mechanism in drug-target binding, particularly for compounds that need to achieve high affinity and selectivity for their targets. The 1,3,4-oxadiazol ring system has been shown to facilitate such interactions, further enhancing the compound's potential as a therapeutic agent.

Recent advances in computational chemistry have allowed for the detailed modeling of the interactions between 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide and its biological targets. These models have provided insights into the molecular mechanisms underlying the compound's pharmacological activity, enabling the rational design of more effective derivatives. The methylsulfanyl group has been identified as a key contributor to the compound's binding affinity for specific protein targets, highlighting its importance in the overall structure.

Furthermore, the 1,3,4-oxadiazol ring system has been shown to exhibit unique electronic properties that can influence the compound's reactivity and stability. The methylsulfanyl substituent has been found to modulate these properties, potentially affecting the compound's metabolic fate and biological activity. This interplay between structural elements is a critical aspect of drug design, where subtle changes in molecular structure can lead to significant differences in therapeutic outcomes.

In conclusion, 2,4-Dichloro-N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide represents a promising candidate for further exploration in pharmaceutical research. The combination of 2,4-dichloro, methylsulfanyl, and 1,3,4-oxadiazol functional groups offers a unique molecular framework with potential applications in the treatment of various diseases. As research in this area continues to evolve, the compound may emerge as a valuable tool in the development of novel therapeutics.